Cas no 1820580-10-6 (2-Furanmethanamine, 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydro-, (2R,5S)-)

• Product Name: 2-Furanmethanamine, 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydro-, (2R,5S)-
• CAS No: 1820580-10-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5220843
• PubChem ID: 119031140
• Update Time: 2025-05-19

2-Furanmethanamine, 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydro-, (2R,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydro-, (2R,5S)-

• Inchi： 1S/C10H15N3O2/c11-5-7-3-4-8(14-7)10-12-9(13-15-10)6-1-2-6/h6-8H,1-5,11H2/t7-,8+/m1/s1
• InChI Key： HTUNYZPQHUVNFC-SFYZADRCSA-N
• SMILES： O1[C@H](C2ON=C(C3CC3)N=2)CC[C@@H]1CN

Additional information on 2-Furanmethanamine, 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydro-, (2R,5S)-

Introduction to 2-Furanmethanamine, 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydro-, (2R,5S) and Its Significance in Modern Chemical Biology

The compound CAS no. 1820580-10-6, identified as 2-Furanmethanamine, 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydro-, (2R,5S), represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, characterized by its complex structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and therapeutic development. The presence of a furan ring, a tetrahydro compound, and an oxadiazole moiety contributes to its unique chemical properties and biological activity.

In recent years, the field of medicinal chemistry has seen a surge in interest toward multi-targeted compounds that can modulate various biological pathways simultaneously. The (2R,5S) configuration of this molecule suggests a high degree of stereochemical specificity, which is often critical for achieving optimal pharmacological effects. The 3-cyclopropyl substituent further enhances its structural complexity, potentially influencing both its solubility and interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases. Current research indicates that molecules containing oxadiazole groups exhibit significant promise in inhibiting enzymes and receptors involved in inflammatory responses and cancer progression. The 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydro portion of the molecule likely contributes to its ability to interact with these targets in a highly selective manner. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry due to their ability to cross the blood-brain barrier and exhibit neuroprotective properties. The 2-furanmethanamine moiety in this compound may play a key role in mediating such effects. Additionally, the tetrahydro component suggests potential for metabolic stability and improved bioavailability, which are essential factors for any drug candidate.

The stereochemistry at the (2R,5S) positions is particularly noteworthy, as it has been shown to influence both the binding affinity and pharmacokinetic profile of similar compounds. This level of structural control is often achieved through advanced synthetic methodologies that allow for precise manipulation of chiral centers. The synthesis of this compound likely involves multi-step reactions that require careful optimization to ensure high yield and purity.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between this compound and its biological targets. These studies can help predict binding affinities, identify key interaction points, and guide further structural modifications. The integration of experimental data with computational approaches has become increasingly sophisticated in recent years, enabling researchers to design more effective drug candidates with greater confidence.

The potential applications of CAS no. 1820580-10-6 extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals where specific biological activities are desired. Furthermore, its stability under various conditions suggests that it could be formulated into novel delivery systems that enhance drug efficacy.

In conclusion,2-Furanmethanamine, 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydro-, (2R,5S) represents a significant advancement in the field of chemical biology. Its complex structure and stereochemical specificity make it a promising candidate for further research into therapeutic applications. As our understanding of biological pathways continues to expand，this compound offers a valuable tool for developing innovative treatments for a wide range of diseases.